Cas no 61980-89-0 (Methanesulfonic acid, chloro-, 4-methoxyphenyl ester)

• Product Name: Methanesulfonic acid, chloro-, 4-methoxyphenyl ester
• CAS No: 61980-89-0
• MF: C₈H₉ClO₄S
• MW: 236.672660589218
• CID: 461755
• PubChem ID: 13193314
• Update Time: 2025-04-19

Methanesulfonic acid, chloro-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, chloro-, 4-methoxyphenyl ester
• (4-methoxyphenyl) chloromethanesulfonate
• Chloromethanesulfonic acid 4-methoxyphenyl ester
• DTXSID80526192
• 61980-89-0
• 4-Methoxyphenyl chloromethanesulfonate

• Inchi： 1S/C8H9ClO4S/c1-12-7-2-4-8(5-3-7)13-14(10,11)6-9/h2-5H,6H2,1H3
• InChI Key： YICLAZKHCJZBOZ-UHFFFAOYSA-N
• SMILES： ClCS(=O)(=O)OC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 235.99107
• Monoisotopic Mass: 235.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6